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Compound of Interest

Methyl 3-(1H-pyrazol-3-
Compound Name:

YL)benzoate
CAS No.: 168619-00-9
Cat. No.: B2378521

Get Quote

Executive Summary

Methyl 3-(1H-pyrazol-3-yl)benzoate (CAS: 168619-00-9) represents a "privileged scaffold” in
modern medicinal chemistry. With a molecular weight of 202.21 g/mol , it sits squarely within
the "Fragment-Based Drug Discovery" (FBDD) sweet spot (Rule of Three), offering a high-
value starting point for the development of kinase inhibitors and biaryl-based therapeutics.[1]

This guide moves beyond basic catalog data to provide a functional roadmap for researchers. It
details the compound's physicochemical identity, validates a robust synthetic protocol, and
analyzes its utility as a pharmacophore in structure-based drug design (SBDD).[1]

Part 1: Physicochemical Identity & Structural
Logic[1]
Core Data Matrix
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The following data establishes the baseline identity for quality control and stoichiometric

calculations.
Property Value Technical Context
Used for high-resolution mass
Molecular Formula C11H10N202 spectrometry (HRMS)
confirmation.
_ Ideal for Fragment-Based Drug
Molecular Weight 202.21 g/mol )
Discovery (MW < 300).
) Primary identifier for regulatory
CAS Registry Number 168619-00-9

and sourcing queries.

Physical State

Solid (White to off-white
powder)

Typical of planar, aromatic

biaryl esters.[1]

Predicted LogP

~1.4-1.9

Indicates good membrane
permeability; suitable for oral

bioavailability optimization.

H-Bond Donors/Acceptors

1 Donor / 3 Acceptors

The pyrazole -NH acts as a
critical donor; ester and

pyrazole N act as acceptors.

Structural Nuance: The Tautomerism Challenge

Researchers must recognize that the pyrazole ring exists in dynamic equilibrium between two

tautomeric forms in solution.[1] While the IUPAC name specifies the 3-yl isomer, the proton

shifts rapidly between nitrogen atoms.[1]

» Implication for NMR: In

-DMSO, the pyrazole N-H signal may appear broadened or averaged.

» Implication for Docking: When modeling this ligand into a protein pocket (e.g., a kinase hinge

region), both tautomers must be generated to ensure the hydrogen bond donor/acceptor

pattern matches the protein's requirements.[1]
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Part 2: Synthetic Pathways & Optimization

Expertise & Experience: While Suzuki-Miyaura coupling is a standard approach for biaryls, the
Enaminone Cyclization Route is often preferred for this specific scaffold due to lower raw
material costs and the avoidance of unstable pyrazole-boronic acids.[1]

Primary Protocol: The Enaminone Cyclization Route

This pathway constructs the pyrazole ring directly on the benzoate scaffold.[1]
Step 1: Enaminone Formation
e Reagents: Methyl 3-acetylbenzoate +

-Dimethylformamide dimethyl acetal (DMF-DMA).[1]

o Conditions: Reflux (neat or in Toluene), 4—6 hours.[1]

e Mechanism: Condensation of the acetyl group with DMF-DMA yields the
-dimethylaminovinyl ketone intermediate.

Step 2: Pyrazole Ring Closure

» Reagents: Intermediate + Hydrazine Hydrate (
)[1]

« Conditions: Ethanol, Reflux, 2—3 hours.[1]

e Mechanism: Hydrazine attacks the

-carbon of the enaminone, followed by intramolecular cyclization and elimination of
dimethylamine.[1]

Visualized Workflow (DOT Diagram)

The following diagram illustrates the logical flow of the synthesis and the alternative Suzuki
coupling route.
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Caption: Comparative synthetic logic. The solid path (Enaminone route) is generally more
atom-economical for the unsubstituted pyrazole, while the dotted path (Suzuki) is reserved for
complex substituted variants.[1]

Part 3: Analytical Characterization

Trustworthiness: A synthesized compound is only as good as its validation. The following
signals are the "fingerprint" of the correct structure.

Proton NMR ( H-NMR) Expectation

Solvent: DMSO-

(Recommended for solubility and OH/NH visibility).[1][2]
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Chemical Shift (

)

Multiplicity

Integration Assignment

13.0-13.5

Broad Singlet

Pyrazole -NH. (May
be invisible if

1H
exchanging with

water).[1]

8.3-84

Singlet (t)

Benzoate C2-H
1H (Between ester and

pyrazole).[1]

8.0-8.1

Multiplet

Benzoate C4-H and
C6-H.

2H

7.8

Doublet

Pyrazole C5-H.

(Characteristic
1H ,

heteroaromatic

signal).[1]

7.5-7.6

Triplet

1H Benzoate C5-H.

6.8

Doublet

Pyrazole C4-H.
(Upfield relative to C5
due to electron
density).[1]

1H

3.9

Singlet

Methoxy (-OCHs)

ester group.

3H

Mass Spectrometry

« lonization Mode: ESI+ (Electrospray lonization, Positive mode).[1]

e Parent lon

: 203.22 m/z.[1]

o Key Fragment: Loss of methoxy group (
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, -31 Da) or loss of the ester moiety is common in collision-induced dissociation (CID).[1]

Part 4: Medicinal Chemistry Applications[1][3][4]
The "Kinase Hinge" Pharmacophore

Methyl 3-(1H-pyrazol-3-yl)benzoate is a classic biaryl scaffold. In kinase inhibitor design, the
pyrazole moiety is frequently used to bind to the ATP-binding site (hinge region).[1]

e Mechanism: The pyrazole nitrogen (acceptor) and the NH (donor) form a bidentate hydrogen
bond network with the backbone carbonyl and amide NH of the kinase hinge residues.[1]

o Vector: The benzoate ester group points towards the solvent-exposed region or the
"gatekeeper" residue, providing a handle for further chemical elaboration (e.g., hydrolysis to
acid, then amide coupling to solubilizing groups).[1]

Fragment-Based Drug Discovery (FBDD)

This molecule is an ideal "fragment” due to its high Ligand Efficiency (LE) potential.[1]

e Low MW (202): Allows room for growing the molecule to increase affinity without violating
Lipinski's Rule of 5.[1]

 Rigidity: The direct aryl-aryl bond limits conformational entropy loss upon binding.

Methyl 3-(1H-pyrazol-3-yl)benzoate

Pyrazole -NH Pyrazole -N= Ester Group
(H-Bond Donor) (H-Bond Acceptor) (Growth Vector)

‘Interaction Interaction "‘Optimization

Protein Backbone C=0 Protein Backbone NH Solvent/Allosteric Pocket
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Caption: Pharmacophore map showing the bidentate binding mode typical of pyrazole-based
kinase inhibitors.

Part 5: Handling & Stability[1]

o Storage: Store at 2-8°C in a tightly sealed container. Protect from moisture, as the ester can
hydrolyze to the carboxylic acid over extended periods in humid conditions.[1]

e Solubility:
o High: DMSO, DMF, Methanol, Ethyl Acetate.[1]
o Low: Water, Hexane.[1]

o Protocol Tip: For biological assays, prepare a 10 mM stock in DMSO.[1] Avoid freeze-thaw
cycles to prevent precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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